Racemic 3-(dimethylamino)-1-(3-hydroxyphenyl)-2-methylpropan-1-one

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(3-hydroxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C12H17NO2/c1-9(8-13(2)3)12(15)10-5-4-6-11(14)7-10/h4-7,9,14H,8H2,1-3H3
• InChI Key: OGZPVSXEYCTQQB-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C)C(=O)C1=CC(=CC=C1)O

Description

Racemic 3-(dimethylamino)-1-(3-hydroxyphenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(3-hydroxy-phenyl)-propan-1-one (5 g, 0.03 mol), paraformaldehyde (1 g, 0.03 mol), dimethylamine hydrochloride (3 g, 0.04 mol), hydrochloric acid (3.4 ml, 30%) and isopropanol (15 ml) was refluxed for 16 hours. Isopropanol was distilled off from the reaction mixture and resulting reaction mass was cooled to 25-30° C. Water (15 ml) was added to the reaction mass and washed with isopropyl ether (2×15 ml). Layers were separated and aqueous layer was added to a stirred mixture of aqueous sodium hydroxide solution (1.2 g in 16 ml water) and methyl tert-butyl ether (25 ml). Layers were separated. Organic layer was washed with water (10 ml), dried and solvent was distilled to give 3.45 g of the title compound.